Cas no 345-38-0 (10H-Phenothiazine, 2-(trifluoromethyl)-, 5,5-dioxide)

• Product Name: 10H-Phenothiazine, 2-(trifluoromethyl)-, 5,5-dioxide
• CAS No: 345-38-0
• MF: C₁₃H₈F₃NO₂S
• MW: 299.268332481384
• CID: 1463903
• PubChem ID: 4059000
• Update Time: 2025-04-20

10H-Phenothiazine, 2-(trifluoromethyl)-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 2-(trifluoromethyl)-, 5,5-dioxide
• 2-(trifluoromethyl)-10H-phenothiazine 5,5-dioxide
• CBDivE_015410
• 2-(Trifluoromethyl)-10H-phenothiazine 5,5-Dioxide; 2-(Trifluoromethyl)phenothiazine 5,5-Dioxide
• starbld0016254
• 345-38-0

• Inchi： 1S/C13H8F3NO2S/c14-13(15,16)8-5-6-12-10(7-8)17-9-3-1-2-4-11(9)20(12,18)19/h1-7,17H
• InChI Key： WGRDNRTXTGIOBY-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC2C=C(C(F)(F)F)C=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 246.0464
• Monoisotopic Mass: 299.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 86.18